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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B10799404 Get Quote

Essential Safety and Handling Guide for TVB-3166
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling TVB-3166 in a research environment. It is designed to ensure the

safety of laboratory personnel and the integrity of experimental workflows.

Physical and Chemical Properties
Understanding the basic properties of TVB-3166 is foundational to its safe handling.
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Property Value Source

Synonym

4-[1-[5-(4,5-dimethyl-1H-

pyrazol-3-yl)-2,4-

dimethylbenzoyl]-3-azetidinyl]-

benzonitrile

CAS Number 1533438-83-3

Molecular Formula C₂₄H₂₄N₄O [1]

Molecular Weight 384.5 g/mol [1]

Solubility DMSO: 5 mg/mL [1]

Storage

Store in accordance with

information listed on the

product insert.

Personal Protective Equipment (PPE)
While TVB-3166 is not classified as hazardous according to the Globally Harmonized System

(GHS), adherence to standard laboratory safety precautions is mandatory to minimize

exposure and ensure a safe working environment.

Core PPE Requirements
Eye Protection: Chemical safety glasses or goggles should be worn at all times when

handling TVB-3166 to protect against accidental splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. The glove material

should be impermeable and resistant to the substance and the solvent being used (e.g.,

DMSO).

Body Protection: A standard laboratory coat must be worn to protect skin and clothing from

contamination.

Respiratory Protection: Under normal handling conditions in a well-ventilated area or a

chemical fume hood, respiratory protection is not required.
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of TVB-3166 from receipt to

disposal.

Preparation and Stock Solution
Pre-Handling:

Ensure the work area (e.g., chemical fume hood, balance) is clean and uncluttered.

Assemble all necessary equipment and reagents (e.g., TVB-3166 vial, solvent, pipettes,

tubes).

Don the required personal protective equipment.

Reconstitution:

TVB-3166 is typically dissolved in DMSO to create a stock solution.[1][2]

Carefully weigh the required amount of TVB-3166 powder in a containment balance or a

chemical fume hood to avoid generating dust.

Add the appropriate volume of solvent to the vial.

Ensure the vial is securely capped and mix thoroughly until the solid is completely

dissolved.

Experimental Use
Dilutions: Perform all serial dilutions from the stock solution in a chemical fume hood or a

designated clean workspace.

Cell Culture and Animal Studies: When adding TVB-3166 to cell cultures or preparing doses

for animal administration, handle the solutions with care to prevent aerosols or splashes.[3]

[4]
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Post-Use:

Securely cap all vials and containers containing TVB-3166.

Clean the work area thoroughly with an appropriate solvent and then with a general-

purpose cleaner.

Experimental Workflow for Handling TVB-3166

Preparation Experimentation

Post-Experiment

Don PPE Prepare Workspace Weigh TVB-3166 Dissolve in Solvent Perform Dilutions Treat Samples

Clean Workspace

Store Stock

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of TVB-3166.

Disposal Plan
Proper disposal of TVB-3166 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste:

Unused TVB-3166, stock solutions, and any solutions containing the compound should be

disposed of as chemical waste.

Collect all liquid waste in a designated, properly labeled, and sealed hazardous waste

container.

Contaminated Materials:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10799404?utm_src=pdf-body
https://www.benchchem.com/product/b10799404?utm_src=pdf-body
https://www.benchchem.com/product/b10799404?utm_src=pdf-body-img
https://www.benchchem.com/product/b10799404?utm_src=pdf-body
https://www.benchchem.com/product/b10799404?utm_src=pdf-body
https://www.benchchem.com/product/b10799404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All disposable materials that have come into contact with TVB-3166 (e.g., pipette tips,

gloves, tubes, paper towels) should be collected in a designated hazardous waste bag.

Institutional Guidelines:

Follow all local and institutional regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance on

waste stream management. Do not discharge TVB-3166 into sewers or waterways.

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures.

Exposure Route First-Aid Measures Source

Inhalation
Move to fresh air. If symptoms

develop, consult a physician.

Skin Contact

While the product is generally

not an irritant, wash the

affected area with soap and

water.

Eye Contact

Rinse the opened eye for

several minutes under running

water.

Ingestion
If symptoms persist, consult a

doctor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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